Cas no 127143-69-5 (1-Octene, 1-nitro-,(1E)-)

• Product Name: 1-Octene, 1-nitro-,(1E)-
• CAS No: 127143-69-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 196861
• PubChem ID: 5943804
• Update Time: 2025-04-19

1-Octene, 1-nitro-,(1E)- Chemical and Physical Properties

Names and Identifiers

• 1-Octene, 1-nitro-,(1E)-
• (E)-1-nitrooct-1-ene
• 127143-69-5
• 1-Octene, 1-nitro-, (1E)-

• Inchi： 1S/C8H15NO2/c1-2-3-4-5-6-7-8-9(10)11/h7-8H,2-6H2,1H3/b8-7+
• InChI Key： PGQZCAQEOAEPDW-BQYQJAHWSA-N
• SMILES： [O-][N+](/C=C/CCCCCC)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3.5

Experimental Properties

• Density: 0.941
• Boiling Point: 229.4°Cat760mmHg
• Flash Point: 84.6°C
• Refractive Index: 1.453
• PSA: 43.14